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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038 Get Quote

Introduction

Disperse Yellow 211 (C.I. Disperse Yellow 211) is a disperse dye used for coloring

hydrophobic synthetic fibers, most notably polyester.[1][2] Due to the tightly packed molecular

structure of polyester, which hinders dye penetration at lower temperatures, the high-

temperature dyeing method is the most effective and widely used technique.[3] This method,

typically carried out under pressure at temperatures between 110°C and 140°C, facilitates the

swelling of the polyester fibers, allowing the fine, dispersed dye particles to diffuse into the fiber

structure.[2][3][4][5][6] This results in deep, even coloration with good fastness properties.[1]

Principle of High-Temperature Dyeing

The high-temperature dyeing process for polyester fibers operates on the principle of

increasing the kinetic energy of the dye molecules and promoting the opening of the

amorphous regions within the polymer structure of the fiber. At elevated temperatures (typically

130°C), the polyester fibers swell, which allows the sparingly soluble disperse dye to penetrate

and become trapped within the fiber as it cools.[3][6] An acidic pH is crucial for this process, as

it ensures the stability of the disperse dye and prevents degradation.[3][4] Dispersing agents

are also essential to maintain a uniform and fine dispersion of the dye particles in the dyebath,

preventing aggregation and ensuring level dyeing.[3]

Key Process Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1203038?utm_src=pdf-interest
https://www.benchchem.com/product/b1203038?utm_src=pdf-body
https://www.benchchem.com/product/b1203038?utm_src=pdf-body
https://www.shriumiya.com/disperse-yellow-211-6402235.html
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S1870-249X2018000100006
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S1870-249X2018000100006
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
http://textilestore.blogspot.com/2014/02/high-temp-dyeing-method-on-polyester.html?m=1
https://textiletech24.wordpress.com/2012/05/19/high-temp-dyeing-method-on-polyester-fabric-dyeing-of-polyester-fabric-in-high-temperature-dyeing-method/
https://www.shriumiya.com/disperse-yellow-211-6402235.html
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textiletech24.wordpress.com/2012/05/19/high-temp-dyeing-method-on-polyester-fabric-dyeing-of-polyester-fabric-in-high-temperature-dyeing-method/
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://autumnchem.com/high-temperature-dyeing-with-disperse-dyes-process-and-best-practices/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Several parameters must be carefully controlled to achieve optimal and reproducible dyeing

results:

Temperature: The most critical factor. The ideal temperature range is typically 120-130°C.[7]

pH: The dyebath should be acidic, maintained within a pH range of 4.5-5.5, usually with

acetic acid.[3][4][5][6]

Time: The holding time at the peak temperature generally ranges from 30 to 60 minutes,

depending on the desired depth of shade.[3]

Heating and Cooling Rate: A controlled rate of temperature increase (e.g., 2°C/minute) is

vital to prevent uneven dye uptake.[3] Slow cooling is also important.

Dispersing Agents: These are necessary to prevent the agglomeration of dye particles at

high temperatures.[3]

Experimental Protocols
Standard High-Temperature Dyeing Protocol for
Polyester Fabric
This protocol outlines the standard laboratory procedure for dyeing polyester fabric with

Disperse Yellow 211 using a high-temperature, high-pressure (HTHP) dyeing apparatus.

Materials and Reagents:

Polyester fabric

Disperse Yellow 211

Dispersing agent (e.g., a lignosulphonate-based product)

Acetic acid (glacial or solution) to adjust pH

Wetting agent (optional)

Sodium hydrosulfite (for reduction clearing)
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Sodium hydroxide (for reduction clearing)

Distilled or deionized water

Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

Analytical balance

Drying oven

Procedure:

Preparation of the Dyebath:

First, create a paste with the required amount of Disperse Yellow 211 and a small amount

of dispersing agent.[4][5][6]

Add this paste to the water in the dyebath with continuous stirring to ensure a fine

dispersion.

Add the remaining auxiliaries, such as the dispersing agent.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[3][4][5][6]

The material-to-liquor ratio (M:L) is typically set at 1:10.[5][6]

Dyeing Cycle:

Introduce the polyester fabric into the dyebath at an initial temperature of approximately

60°C.[4][5][6]
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Run the machine for 15 minutes at this temperature to ensure even wetting and absorption

of auxiliaries.[4][5][6]

Increase the temperature to the target dyeing temperature of 130°C at a controlled rate of

2°C per minute.[3]

Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

[4][5][6]

After the dyeing phase, cool the dyebath down to 60°C.[4][5][6]

Rinsing and Reduction Clearing:

Drain the dyebath and rinse the fabric with hot water.[4][5][6]

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium

hydroxide.

Treat the dyed fabric in this bath at 80°C for 15-20 minutes to remove any unfixed surface

dye, which improves wash fastness.

Rinse the fabric thoroughly, first with hot water and then with cold water, until the water

runs clear.

Drying:

Finally, dry the dyed fabric.[4][5][6]

Data Presentation
Table 1: General High-Temperature Dyeing Parameters for Polyester
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Parameter Recommended Range Source(s)

Dyeing Temperature 105 - 140°C [5][6][8]

Optimal Temperature 130°C [3][4][5][6]

pH 4.5 - 5.5 [3][4][5][6]

Time at Temperature 30 - 60 minutes [3]

Liquor Ratio 1:10 to 1:15 [3][5][6]

Heating Rate Max. 2°C/min [3]

Dispersing Agent 1 g/L [5]

Acetic Acid 1-2 g/L [5]

Table 2: Optimized Dyeing Conditions for Disperse Yellow 211 with Microwave Treatment

Note: These conditions are for a modified process and demonstrate the potential for

temperature reduction.

Parameter Condition 1 Condition 2 Source(s)

Pre-treatment

Microwave irradiation

of polyester (6 min)

and dye solution (6

min)

Microwave irradiation

of polyester (6 min)

and dye solution

[2][9]

pH 8 11 [2][9]

Dyeing Temperature 90°C 70°C [2][9]

Dyeing Time 40 minutes 35 minutes [2][9]

Dispersant 2 g/100mL 1 g/100mL [2][9]

Dye Bath Volume 70 mL 50 mL [2]
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Caption: High-temperature dyeing workflow for Disperse Yellow 211.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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